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Compound of Interest

Compound Name: Dimethylmalononitrile

Cat. No.: B1205571

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of dimethylmalononitrile ((CHs)2C(CN)z). The information presented herein is compiled from
experimental data and established scientific literature, offering a valuable resource for
professionals in research, chemical synthesis, and drug development.

Core Thermodynamic Data

The following tables summarize the key quantitative thermodynamic data for
dimethylmalononitrile. The primary source for this experimental data is the seminal work of
Ribner and Westrum (1967).[1]

Property Value Units Notes
Molecular Weight 94.11 g/mol [1]

Melting Point 31-33 °C [1]

Boiling Point 120/33 °C / mmHg [1]

Flash Point 63 °C Closed cup[1]

Table 1: Physical Properties of Dimethylmalononitrile
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Thermodynamic

. Value Units Conditions
Quantity
Standard Entropy (S°)  44.92 cal/(mol-K) at 298.15 K
(H° - Ho)/T 21.95 cal/(mol-K) at 298.15 K
-(G° - H%)/T 22.97 cal/(mol-K) at 298.15 K
Third-Law Entropy of
83.43 cal/(mol-K) at 298.15 K

Gas

Table 2: Molar Thermodynamic Functions of Crystalline Dimethylmalononitrile at 298.15 K

. Enthalpy of Entropy of Transition
Transition Temperature (T) .
Transition (AH) (AS)
Solid-Solid Transition 302.60 K - 7.79 cal/(mol-K)
Melting 307.47 K - 3.15 cal/(mol-K)

Table 3: Phase Transition Properties of Dimethylmalononitrile

Phase Temperature Range Vapor Pressure Equation

logioP(atm) = 26.5509 -

Liquid 310 - 370 K
3506.24/T - 7.0462l0g10T

Table 4: Vapor Pressure of Liquid Dimethylmalononitrile

Parameter Value Units

Density (p) 0.8900 - 11.0 x 10=4(t - 35) g/cm3

Table 5: Density of Liquid Dimethylmalononitrile

Experimental Protocols
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The thermodynamic data presented in this guide were primarily determined through a series of
meticulous experimental procedures as described by Ribner and Westrum (1967). The core
methodologies are detailed below.

Low-Temperature Heat Capacity and Thermochemistry

Adiabatic Calorimetry: The heat capacity of dimethylmalononitrile was measured from 5 to
350 K using a laboratory-constructed Mark Il adiabatic calorimeter.

o Sample Preparation: A purified sample of dimethylmalononitrile was loaded into a gold-
plated copper calorimeter vessel. The vessel was sealed with a small pressure of helium gas
to facilitate thermal equilibrium.

o Calorimeter Setup: The calorimeter vessel was suspended within a vacuum chamber,
surrounded by adiabatic shields. These shields were maintained at the same temperature as
the calorimeter to minimize heat exchange with the surroundings.

o Measurement Procedure: A known quantity of electrical energy was introduced to the
calorimeter, and the resulting temperature increase was precisely measured using a
platinum resistance thermometer. The heat capacity was then calculated from the energy
input and the temperature change.

o Data Analysis: The experimental heat capacity data was used to calculate the entropy,
enthalpy, and Gibbs free energy functions by numerical integration.
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Experimental Workflow: Adiabatic Calorimetry
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Caption: Workflow for Adiabatic Calorimetry.
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Vapor Pressure Determination

The vapor pressure of liquid dimethylmalononitrile was measured over the temperature
range of 310 to 370 K using a static method.

o Apparatus: A sample of dimethylmalononitrile was placed in a thermostatted isoteniscope
connected to a mercury manometer.

e Procedure: The sample was thoroughly degassed to remove any volatile impurities. The
temperature of the sample was controlled to within £0.01 K. At each temperature, the system
was allowed to reach equilibrium, and the vapor pressure was determined by measuring the
difference in height of the mercury columns in the manometer.
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Experimental Workflow: Vapor Pressure Measurement
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Caption: Workflow for Vapor Pressure Measurement.
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Density Measurement

The density of liquid dimethylmalononitrile was determined using a pycnometer.

e Procedure: A pycnometer of known volume was weighed empty and then again when filled
with the liquid sample at a known temperature. The mass of the liquid was determined by
difference. The density was then calculated by dividing the mass of the liquid by the volume
of the pycnometer. This procedure was repeated at several temperatures to determine the
temperature dependence of the density.
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Experimental Workflow: Density Measurement
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Caption: Workflow for Density Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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